1-(9H-carbazol-9-yl)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol; benzoic acid

• IUPAC Name: benzoic acid;1-carbazol-9-yl-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol
• InChI: InChI=1S/C21H26N2O2.C7H6O2/c1-15-11-22(12-16(2)25-15)13-17(24)14-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23;8-7(9)6-4-2-1-3-5-6/h3-10,15-17,24H,11-14H2,1-2H3;1-5H,(H,8,9)
• InChI Key: FWAQXSPOTOTYOF-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC(CN2C3=CC=CC=C3C4=CC=CC=C42)O.C1=CC=C(C=C1)C(=O)O
• Molecular Formula: C28H32N2O4
• Molecular Weight: 460.6 g/mol

Description

1-(9H-Carbazol-9-yl)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol; Benzoic acid (1CMPB) is a small molecule with a wide range of applications in scientific research. It is a white crystalline powder with a melting point of 126-127°C and a boiling point of 339-341°C. It is soluble in water, ethanol, and ether, and insoluble in benzene. 1CMPB has been used in various scientific research applications, such as enzyme inhibition, protein-ligand interactions, and drug-target interactions.

Scientific Research Applications

1-(9H-carbazol-9-yl)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol; benzoic acid has been used in various scientific research applications, such as enzyme inhibition, protein-ligand interactions, and drug-target interactions. It has been used to study the structure and function of enzymes, such as the inhibition of acetylcholinesterase and the inhibition of the enzyme tyrosinase. It has also been used to study the structure and function of proteins, such as the binding of 1-(9H-carbazol-9-yl)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol; benzoic acid to the human protein phosphatase 1 (PP1). In addition, it has been used to study the structure and function of drug-target interactions, such as the binding of 1-(9H-carbazol-9-yl)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol; benzoic acid to the serotonin transporter (SERT).

Mechanism of Action

1-(9H-carbazol-9-yl)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol; benzoic acid acts as an inhibitor of enzymes, proteins, and drug-target interactions. It binds to the active sites of enzymes, proteins, and drug-targets and blocks their activity. It also binds to the active sites of enzymes, proteins, and drug-targets and prevents their activity.
Biochemical and Physiological Effects
1-(9H-carbazol-9-yl)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol; benzoic acid has been shown to inhibit the activity of enzymes, proteins, and drug-targets. It has been shown to inhibit the activity of acetylcholinesterase, tyrosinase, and the human protein phosphatase 1 (PP1). In addition, it has been shown to inhibit the binding of 1-(9H-carbazol-9-yl)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol; benzoic acid to the serotonin transporter (SERT).

Advantages and Limitations for Lab Experiments

1-(9H-carbazol-9-yl)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol; benzoic acid has several advantages for laboratory experiments. It is a small molecule with a wide range of applications in scientific research. It is soluble in water, ethanol, and ether, and insoluble in benzene, making it easy to handle and store. In addition, it is a low-cost molecule, making it an economical choice for laboratory experiments.
However, 1-(9H-carbazol-9-yl)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol; benzoic acid also has some limitations. It is not very stable and has a short shelf-life. In addition, it is not very soluble in organic solvents, making it difficult to use in organic synthesis reactions.

Future Directions

1-(9H-carbazol-9-yl)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol; benzoic acid has potential for use in a variety of scientific research applications. It can be used to study the structure and function of enzymes, proteins, and drug-target interactions. It can also be used to study the structure and function of small molecules and their interactions with proteins. In addition, it can be used to study the structure and function of drugs and their interactions with proteins. Furthermore, it can be used to study the structure and function of proteins and their interactions with other proteins. Finally, it can be used to study the structure and function of small molecules and their interactions with other small molecules.

Synthesis Methods

1-(9H-carbazol-9-yl)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol; benzoic acid can be synthesized in two steps. The first step involves the reaction of 9H-carbazole and 2,6-dimethylmorpholine in aqueous ethanol to produce 1-(9H-carbazol-9-yl)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol. The second step involves the reaction of 1-(9H-carbazol-9-yl)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol with benzoic acid in aqueous ethanol to produce 1-(9H-carbazol-9-yl)-3-(2,6-dimethylmorpholin-4-yl)propan-2-ol; benzoic acid.